Cas no 37543-60-5 (5-chloro-3,4-dimethyl-1,2-oxazole)

5-Chloro-3,4-dimethyl-1,2-oxazole is a halogenated oxazole derivative characterized by its chloro and methyl substituents at the 5, 3, and 4 positions. This heterocyclic compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its reactivity in substitution and cross-coupling reactions. Its stable oxazole core contributes to compatibility with a range of reaction conditions. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring optimal purity for downstream applications.

5-chloro-3,4-dimethyl-1,2-oxazole structure

37543-60-5 structure

Product Name:5-chloro-3,4-dimethyl-1,2-oxazole

CAS No:37543-60-5

MF:C₅H₆ClNO

MW:131.560240268707

MDL:MFCD18449673

CID:2938733

PubChem ID:13492090

Update Time:2025-06-06

5-chloro-3,4-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

- 5-chloro-3,4-dimethyl-1,2-oxazole
- SCHEMBL11985922
- 37543-60-5
- 973-135-4
- AKOS006371979
- MBA54360
- EN300-99080
- MDL： MFCD18449673
- Inchi： 1S/C5H6ClNO/c1-3-4(2)7-8-5(3)6/h1-2H3
- InChI Key： WSOOOLAXSNYIRU-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C(C)=NO1

Computed Properties

Exact Mass: 131.0137915Da
Monoisotopic Mass: 131.0137915Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 88.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

5-chloro-3,4-dimethyl-1,2-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T776183-10mg	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5		10mg	$ 70.00	2022-06-02
TRC	T776183-50mg	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5		50mg	$ 250.00	2022-06-02
TRC	T776183-100mg	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5		100mg	$ 365.00	2022-06-02
Chemenu	CM466178-1g	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5	95%+	1g	$1156	2024-07-17
Enamine	EN300-99080-0.05g	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5	95.0%	0.05g	$226.0	2025-03-21
Enamine	EN300-99080-0.1g	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5	95.0%	0.1g	$337.0	2025-03-21
Enamine	EN300-99080-0.25g	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5	95.0%	0.25g	$481.0	2025-03-21
Enamine	EN300-99080-0.5g	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5	95.0%	0.5g	$758.0	2025-03-21
Enamine	EN300-99080-1.0g	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5	95.0%	1.0g	$971.0	2025-03-21
Enamine	EN300-99080-2.5g	5-chloro-3,4-dimethyl-1,2-oxazole	37543-60-5	95.0%	2.5g	$1903.0	2025-03-21